Cas no 62574-55-4 (3(2H)-Pyridazinone, 6-(oxiranylmethoxy)-2-phenyl-)

3(2H)-Pyridazinone, 6-(oxiranylmethoxy)-2-phenyl- Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 6-(oxiranylmethoxy)-2-phenyl-
• 6-(oxiran-2-ylmethoxy)-2-phenylpyridazin-3-one
• 6-[(Oxiran-2-yl)methoxy]-2-phenylpyridazin-3(2H)-one
• DTXSID80807332
• 62574-55-4

• InChIKey： DGQUFXFZEMPWSY-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H12N2O3/c16-13-7-6-12(18-9-11-8-17-11)14-15(13)10-4-2-1-3-5-10/h1-7,11H,8-9H2
• SMILES： C1C(O1)COC2=NN(C(=O)C=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 244.08486
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 244.08479225g/mol
• Heavy Atom Count: 18
• Complexity: 386
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.43